Cas no 1439896-32-8 (4-(3-Chlorophenyl)oxan-4-amine hydrochloride)

• Product Name: 4-(3-Chlorophenyl)oxan-4-amine hydrochloride
• CAS No: 1439896-32-8
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 5150746
• Update Time: 2025-05-23

4-(3-Chlorophenyl)oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)oxan-4-amine hydrochloride
• 2H-Pyran-4-amine, 4-(3-chlorophenyl)tetrahydro-, hydrochloride (1:1)

• Inchi： 1S/C11H14ClNO.ClH/c12-10-3-1-2-9(8-10)11(13)4-6-14-7-5-11;/h1-3,8H,4-7,13H2;1H
• InChI Key： GZWPZNZYHVHOLR-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CC=CC(Cl)=C2)(N)CC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 4-(3-Chlorophenyl)oxan-4-amine hydrochloride

Introduction to 4-(3-Chlorophenyl)oxan-4-amine Hydrochloride (CAS No. 1439896-32-8)

4-(3-Chlorophenyl)oxan-4-amine hydrochloride (CAS No. 1439896-32-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3-Chlorophenyl)morpholin-4-amine hydrochloride, is a derivative of morpholine and exhibits a unique structure that confers it with potential therapeutic properties. The compound's chemical formula is C₁₁H₁₅ClN₂O•HCl, and it has a molecular weight of approximately 250.16 g/mol.

The structural characteristics of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride are noteworthy. The presence of a chlorophenyl group and a morpholine ring provides the molecule with both aromatic and heterocyclic functionalities. These features contribute to its ability to interact with various biological targets, making it a promising candidate for drug development. Recent studies have explored its potential applications in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways.

In the context of medicinal chemistry, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride has been investigated for its pharmacological properties. One of the key areas of interest is its interaction with serotonin receptors, specifically the 5-HT_2A receptor. Research has shown that this compound can act as a partial agonist at the 5-HT_2A receptor, which is implicated in various psychiatric conditions such as schizophrenia and depression. This property makes it a potential lead compound for the development of novel antipsychotic and antidepressant drugs.

Beyond its interaction with serotonin receptors, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride has also been studied for its effects on dopamine receptors. Dopamine is a neurotransmitter that plays a crucial role in reward and motivation pathways in the brain. Compounds that modulate dopamine signaling have potential applications in treating disorders such as Parkinson's disease and addiction. Preliminary studies suggest that 4-(3-Chlorophenyl)oxan-4-amine hydrochloride may have dopaminergic activity, although further research is needed to fully elucidate its mechanisms of action.

The pharmacokinetic properties of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that it has good oral bioavailability and can cross the blood-brain barrier, which is essential for drugs targeting central nervous system disorders. Additionally, the compound exhibits favorable metabolic stability, which reduces the risk of adverse side effects and enhances its therapeutic window.

In preclinical studies, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride has demonstrated promising results in animal models of neurological disorders. For example, in rodent models of depression, administration of this compound led to significant improvements in behavioral outcomes, suggesting its potential as an antidepressant agent. Similarly, in models of Parkinson's disease, it showed neuroprotective effects and improved motor function.

The safety profile of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride is an ongoing area of investigation. Preclinical toxicology studies have indicated that it has a favorable safety margin, with no major toxic effects observed at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary before advancing to clinical trials.

Clinical trials are the next step in evaluating the therapeutic potential of 4-(3-Chlorophenyl)oxan-4-amine hydrochloride. Early-phase clinical trials will focus on assessing its safety and tolerability in humans, as well as determining optimal dosing regimens. If these trials yield positive results, subsequent phases will investigate its efficacy in treating specific neurological disorders.

In conclusion, 4-(3-Chlorophenyl)oxan-4-amine hydrochloride (CAS No. 1439896-32-8) is a promising compound with potential applications in the treatment of neurological disorders. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover more about its mechanisms of action and therapeutic potential, it holds promise for improving patient outcomes in various neurological conditions.